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Compound of Interest

Compound Name: Dimethylvinphos

Cat. No.: B1214305

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dimethylvinphos is an organophosphate insecticide and acaricide used to control a range of
pests on various agricultural crops. Due to its potential toxicity, regulatory bodies worldwide
have established Maximum Residue Limits (MRLSs) for Dimethylvinphos in food products to
ensure consumer safety.[1][2] Accurate and sensitive analytical methods are therefore essential
for monitoring its residues in agricultural commaodities. This document provides detailed
application notes and protocols for the determination of Dimethylvinphos residues in
agricultural crops using the widely accepted QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) sample preparation method followed by gas chromatography-tandem mass
spectrometry (GC-MS/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS)
analysis.

Physicochemical Properties of Dimethylvinphos:
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Property Value

Chemical Formula C10H10CI304P
Molecular Weight 331.5 g/mol [2]
Appearance White crystalline solid

(2)-2-chloro-1-(2,4-dichlorophenyl)vinyl dimethyl
phosphate[1]

IUPAC Name

CAS Registry Number 2274-67-1

Experimental Protocols

This section details the recommended procedures for sample preparation and instrumental
analysis for the determination of Dimethylvinphos residues.

Sample Preparation: QUEChERS Method

The QUEChERS method is a streamlined approach for extracting pesticide residues from a
wide range of food matrices.[3][4][5]

Materials:

Homogenizer (e.g., high-speed blender)
o Centrifuge tubes (50 mL)

e Centrifuge

» Vortex mixer

o Acetonitrile (ACN), HPLC grade

e Anhydrous magnesium sulfate (MgSQa)

e Sodium chloride (NaCl)
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» Dispersive solid-phase extraction (d-SPE) tubes containing primary secondary amine (PSA)
and anhydrous MgSOa

e Syringe filters (0.22 pm)
Procedure:

o Homogenization: Weigh a representative portion of the agricultural crop sample (e.g., 10-15
g) and homogenize it to a uniform consistency. For dry samples, it may be necessary to add
a specific amount of water to improve extraction efficiency.

o Extraction:

[¢]

Place the homogenized sample into a 50 mL centrifuge tube.

[¢]

Add 10 mL of acetonitrile.

[e]

Cap the tube and shake vigorously for 1 minute.

o

Add the QUEChERS extraction salts (e.g., 4 g MgSOa4 and 1 g NaCl).

[¢]

Immediately cap and shake vigorously for 1 minute.
o Centrifugation: Centrifuge the tube at 23000 x g for 5 minutes to separate the layers.

e Cleanup (Dispersive SPE):

o

Take an aliquot of the upper acetonitrile layer (supernatant).

[¢]

Transfer it to a d-SPE cleanup tube containing PSA and anhydrous MgSQOa. The PSA
helps in removing organic acids and other interfering matrix components.

[¢]

Vortex for 30 seconds.

[¢]

Centrifuge at 23000 x g for 5 minutes.

e Final Extract: The resulting supernatant is the final extract. Filter the extract through a 0.22
pum syringe filter before instrumental analysis.
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Experimental Workflow for Dimethylvinphos Residue Analysis

Sample Preparation (QUEChERS)

Agricultural Crop Sample }—»‘ Homogenization ‘4»‘ Extraction with Acetonitrile & Salts ‘—»‘ Centrifugation }—»‘ Dispersive SPE Cleanup (PSA/MgSO4) ‘—»‘ Centrifugation ‘4»‘ Final Extract ‘

Click to download full resolution via product page

Caption: Workflow for Dimethylvinphos residue analysis.

Instrumental Analysis

Both GC-MS/MS and LC-MS/MS are powerful techniques for the selective and sensitive
determination of Dimethylvinphos. The choice between them may depend on the specific
matrix and available instrumentation.

GC-MS/MS is well-suited for the analysis of volatile and semi-volatile compounds like
Dimethylvinphos.

Typical GC-MS/MS Parameters:
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Parameter Recommended Setting

Gas Chromatograph

DB-5ms, 30 m x 0.25 mm ID, 0.25 pm film

Column
thickness (or equivalent)
Injection Volume 1-2 yL
Injector Temperature 250 -280 °C
Carrier Gas Helium, constant flow (e.g., 1.0 - 1.5 mL/min)

Initial temp: 70-90°C (hold 1-2 min), Ramp: 15-

Oven Temperature Program _ _
25°C/min to 280-300°C (hold 5-10 min)

Mass Spectrometer

lonization Mode Electron lonization (EI)
lon Source Temperature 230-250°C
Acquisition Mode Multiple Reaction Monitoring (MRM)

MRM Transitions for Dimethylvinphos (Hypothetical - requires experimental verification):

Precursor lon Production 1 Collision Product lon 2 Collision
(m/z) (m/z) Energy (eV) (m/z) Energy (eV)
330 295 15 109 25

Note: The specific MRM transitions and collision energies should be optimized for the
instrument in use.

LC-MS/MS is particularly useful for polar and thermally labile pesticides, and can also be
effectively used for Dimethylvinphos.

Typical LC-MS/MS Parameters:
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Parameter

Recommended Setting

Liquid Chromatograph

C18 reverse-phase column (e.g., 100 mm x 2.1

Column
mm, 1.8 um)
A: Water with 0.1% formic acid, B: Acetonitrile or
Mobile Phase Methanol with 0.1% formic acid (Gradient
elution)
Flow Rate 0.2 - 0.4 mL/min
Injection Volume 2-10 L
Column Temperature 30-40°C

Mass Spectrometer

lonization Mode

Electrospray lonization (ESI), Positive Mode

lon Source Temperature

120-150 °C

Desolvation Temperature

350 - 500 °C

Acquisition Mode

Multiple Reaction Monitoring (MRM)

MRM Transitions for Dimethylvinphos (Hypothetical - requires experimental verification):

Precursor lon Production 1
(m/z) (m/z)

Product lon 2 Collision

Energy (eV) (m/z) Energy (eV)

331 125

109 30

Note: The specific MRM transitions and collision energies should be optimized for the

instrument in use.

Data Presentation

The quantitative results of the Dimethylvinphos residue analysis should be summarized in a

clear and structured table to facilitate comparison and interpretation.
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Table 1: Recovery and Precision of Dimethylvinphos in Various Agricultural Crops

Crop Matrix Spiking Level TR e ) A S
(mglkg) Deviation (RSD, %)

Apples 0.01 95 3

0.1 08 6

Tomatoes 0.01 92 11

0.1 96 v

Lettuce 0.01 88 13

0.1 93 9

Wheat 0.01 85 15

0.1 90 10

*Data are hypothetical and for illustrative purposes only. Actual values must be determined
through method validation experiments. General recovery ranges for organophosphorus
pesticides using the QUEChERS method are typically between 70% and 120%, with RSDs
below 20%.[4][6]

Table 2: Maximum Residue Limits (MRLs) for Dimethylvinphos
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Regulatory Body Crop Category MRL (mgl/kg)
European Union All food products 0.01 (default)[7]
) -~ ) Refer to general tolerances for

United States (EPA) No specific tolerance listed o
related pesticides[8][9][10]
MRLs are established for the
sum of (E)- and (2)-isomers of
Dimethylvinphos.[11] Specific

Japan crop MRLs can be found in the

Japan Food Chemical
Research Foundation
database.[12]

Signaling Pathways and Logical Relationships

The analytical process for determining Dimethylvinphos residues follows a logical sequence

from sample collection to final data reporting.

Logical Flow of Pesticide Residue Analysis
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Caption: Logical workflow of pesticide residue analysis.

Conclusion
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The combination of the QUEChERS sample preparation method with GC-MS/MS or LC-MS/MS
provides a robust and reliable workflow for the determination of Dimethylvinphos residues in a
wide variety of agricultural crops. Adherence to validated protocols and proper quality control
measures are crucial for generating accurate data that can be used to ensure compliance with
regulatory limits and protect consumer health. The methods described in these application
notes offer a solid foundation for laboratories involved in pesticide residue monitoring.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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